![molecular formula C9H14ClN3O2 B6197637 2,6,8-triazadispiro[3.0.4^{5}.3^{4}]dodecane-7,9-dione hydrochloride CAS No. 2680543-52-4](/img/new.no-structure.jpg)
2,6,8-triazadispiro[3.0.4^{5}.3^{4}]dodecane-7,9-dione hydrochloride
Overview
Description
2,6,8-triazadispiro[3.0.4{5}.3{4}]dodecane-7,9-dione hydrochloride is a complex organic compound known for its unique spirocyclic structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,6,8-triazadispiro[3.0.4{5}.3{4}]dodecane-7,9-dione hydrochloride typically involves multi-step organic reactions. The process begins with the formation of the spirocyclic core, followed by the introduction of the triazine and dione functionalities. Common reagents used in these reactions include amines, aldehydes, and ketones, under conditions such as reflux or catalytic hydrogenation.
Industrial Production Methods
Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow synthesis and automated reaction monitoring are often employed to scale up the production process efficiently.
Chemical Reactions Analysis
Types of Reactions
2,6,8-triazadispiro[3.0.4{5}.3{4}]dodecane-7,9-dione hydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction typically involves the use of oxidizing agents like hydrogen peroxide or potassium permanganate.
Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur, especially at the triazine ring, using reagents like alkyl halides.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate; conditionsacidic or basic medium.
Reduction: Sodium borohydride, lithium aluminum hydride; conditionssolvent such as ethanol or tetrahydrofuran.
Substitution: Alkyl halides, nucleophiles; conditionspolar aprotic solvents like dimethyl sulfoxide.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine-functionalized compounds.
Scientific Research Applications
2,6,8-triazadispiro[3.0.4{5}.3{4}]dodecane-7,9-dione hydrochloride has a wide range of applications in scientific research:
Chemistry: Used as a building block for synthesizing complex organic molecules.
Biology: Investigated for its potential as a biochemical probe or enzyme inhibitor.
Medicine: Explored for its therapeutic potential in treating various diseases.
Industry: Utilized in the development of advanced materials and chemical processes.
Mechanism of Action
The mechanism of action of 2,6,8-triazadispiro[3.0.4{5}.3{4}]dodecane-7,9-dione hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing biological pathways. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- 2,4,6-triazine derivatives
- Spirocyclic diones
- Triazole-containing compounds
Uniqueness
2,6,8-triazadispiro[3.0.4{5}.3{4}]dodecane-7,9-dione hydrochloride stands out due to its unique spirocyclic structure, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.
Properties
CAS No. |
2680543-52-4 |
|---|---|
Molecular Formula |
C9H14ClN3O2 |
Molecular Weight |
231.7 |
Purity |
95 |
Origin of Product |
United States |
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